Cas no 1934837-68-9 (2-amino-7-fluoro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-amino-7-fluoro-1-benzothiophene-3-carbonitrile
• CAS No: 1934837-68-9
• MF: C₉H₅FN₂S
• MW: 192.212803602219
• CID: 6022793
• PubChem ID: 130787108
• Update Time: 2024-01-10

2-amino-7-fluoro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-fluoro-1-benzothiophene-3-carbonitrile
• EN300-21064968
• 1934837-68-9
• SCHEMBL24870694

• Inchi： 1S/C9H5FN2S/c10-7-3-1-2-5-6(4-11)9(12)13-8(5)7/h1-3H,12H2
• InChI Key： FCOUHPHZCVWKNN-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2C=CC=C(C1=2)F)N

Computed Properties

• Exact Mass: 192.01574750g/mol
• Monoisotopic Mass: 192.01574750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų